Cas no 152993-87-8 (Benzothiazole,2-(2,6-difluorophenyl)-)

Benzothiazole,2-(2,6-difluorophenyl)- structure
152993-87-8 structure
Product Name:Benzothiazole,2-(2,6-difluorophenyl)-
CAS No:152993-87-8
MF:C13H7F2NS
MW:247.26318860054
CID:99060
PubChem ID:25227940
Update Time:2025-04-18

Benzothiazole,2-(2,6-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-(2,6-difluorophenyl)-
    • 2-(2,6-difluorophenyl)-1,3-benzothiazole
    • 2-(2,6-DIFLUORO-PHENYL)-BENZOTHIAZOLE
    • 2-(2,6-difluorophenyl)benzo[d]thiazole
    • 2,6-DIMETHYL-4-PYRROLIDIN-1-YL-BENZALDEHYDE
    • Benzothiazole,2-(2,6-difluorophenyl)
    • DTXSID00649392
    • 152993-87-8
    • Inchi: 1S/C13H7F2NS/c14-8-4-3-5-9(15)12(8)13-16-10-6-1-2-7-11(10)17-13/h1-7H
    • InChI Key: OHZGIOLGRPKMGJ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1C1C(=CC=CC=1F)F

Computed Properties

  • Exact Mass: 247.02700
  • Monoisotopic Mass: 247.02672673g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13000
  • LogP: 4.24150
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